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Compound of Interest

Compound Name:

4-[2-

(Dimethylamino)ethoxy]benzylami

ne

Cat. No.: B129024 Get Quote

An In-depth Technical Guide to 4-[2-
(Dimethylamino)ethoxy]benzylamine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-[2-
(Dimethylamino)ethoxy]benzylamine (CAS No. 20059-73-8), a key chemical intermediate in

pharmaceutical synthesis. It consolidates critical safety data, physicochemical properties, and

detailed experimental protocols to support its safe handling and application in research and

development.

Chemical Identification
This section provides the fundamental identifiers for 4-[2-
(Dimethylamino)ethoxy]benzylamine.
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Identifier Value

IUPAC Name
2-[4-(aminomethyl)phenoxy]-N,N-

dimethylethanamine[1]

CAS Number 20059-73-8[1][2][3][4][5][6]

Molecular Formula C₁₁H₁₈N₂O[1][2][4][5]

Molecular Weight 194.27 g/mol [1][2][4][5]

Synonyms

4-[2-

(Dimethylamino)ethoxy]benzenemethanamine,

p-[2-(Dimethylamino)ethoxy]benzylamine,

Itopride Impurity 3[2][4][6][7][8]

EINECS 243-491-9[2][3]

Physicochemical Properties
The compound is a colorless oily liquid under standard conditions.[1][7] Its key physical and

chemical properties are summarized below.

Property Value

Appearance Colorless Oil[1][7][9]

Boiling Point
120-123 °C at 0.3 Torr[1][4][9] 304.967 °C at

760 mmHg[2]

Density 1.021 g/cm³[1][2]

Flash Point 138.245 °C[2]

pKa 9.29 ± 0.10 (Predicted)[1][2]

Refractive Index 1.532[2]

Vapor Pressure 0.000845 mmHg at 25°C[2]

Solubility Chloroform (Slightly), Methanol (Slightly)[4][9]
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Hazard Identification and Classification
This chemical is classified as hazardous. It is harmful if swallowed, causes severe skin and eye

burns, and is harmful to aquatic life with long-lasting effects.[3][10] The signal word is "Danger".

[5][10]

Hazard Classification Code Description

GHS Hazard Statements H302 Harmful if swallowed[5][10][11]

H314
Causes severe skin burns and

eye damage[5][10][11]

H318
Causes serious eye

damage[10]

H412
Harmful to aquatic life with

long lasting effects[5][10][11]

Risk Phrases (EU) R21/22
Harmful in contact with skin

and if swallowed[12]

R34 Causes burns[12]

Hazard Class Acute Tox. 4 Oral
Acute Toxicity (Oral), Category

4[5][11]

Skin Corr. 1B
Skin Corrosion, Sub-category

1B[5][11]

Eye Dam. 1
Serious Eye Damage,

Category 1[5][11]

Aquatic Chronic 3
Chronic Aquatic Toxicity,

Category 3[5][11]

Safety and Handling
Proper safety protocols are mandatory when handling this compound due to its corrosive and

toxic nature.
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First Aid Measures
Immediate medical attention is required in case of exposure.[12]

Exposure Route First Aid Protocol

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get

immediate medical aid.[10][12]

Skin Contact

Get medical aid immediately. Flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[10]

[12]

Eye Contact

Get medical aid immediately. Immediately flush

eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

[10][12]

Ingestion
Do not induce vomiting. Get immediate medical

aid. If swallowed, rinse mouth with water.[10][12]

Handling and Storage
Handling: Use only in a chemical fume hood.[12] Do not breathe dust, mist, or vapor, and avoid

contact with eyes, skin, or clothing.[12] Do not eat, drink, or smoke when using this product.[3]

[10]

Storage: Store in a cool, dry place in a tightly closed container.[12] The compound should be

stored under an inert gas (nitrogen or argon) at 2–8 °C to prevent oxidation.[1][2][4] This

material is stored in a corrosives area.[12]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn to minimize exposure.
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Protection Type Specification

Eye/Face Protection
Wear chemical splash goggles or tightly fitting

safety goggles.[10][12]

Skin Protection
Wear appropriate protective gloves (e.g., nitrile)

and clothing to prevent skin exposure.[10][12]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation is experienced. Follow

OSHA respirator regulations.[12]

Engineering Controls

Facilities must be equipped with an eyewash

station and a safety shower. Use adequate

ventilation to keep airborne concentrations low.

[12]

Applications in Drug Development
4-[2-(Dimethylamino)ethoxy]benzylamine is primarily recognized as a crucial intermediate in

the synthesis of Itopride Hydrochloride.[1][4] Itopride is a gastroprokinetic agent used for the

treatment of functional dyspepsia and other gastrointestinal disorders by enhancing motility.[1]

[8] The compound's structure is a building block for creating more complex molecules, making

it valuable in pharmaceutical research for developing novel drugs.[2][8]

Synthesis Pathway

4-[2-(Dimethylamino)ethoxy]benzylamine
(Intermediate)

Itopride
(Active Pharmaceutical Ingredient)

Amidation

3,4-Dimethoxybenzoyl
chloride
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Caption: Role as a key intermediate in the synthesis of Itopride.

Experimental Protocols: Synthesis Methodologies
Several synthetic routes for 4-[2-(Dimethylamino)ethoxy]benzylamine have been

documented. The following protocols are based on published methods.

Method 1: From 4-Hydroxybenzonitrile
This is a two-step process involving etherification followed by reduction.[13]

Step 1: Etherification of 4-Hydroxybenzonitrile

Dissolve 20 g (168 mmol) of 4-hydroxybenzonitrile in 200 ml of acetone.

Add 34.8 g (251.8 mmol) of potassium hydroxide to the solution.

Reflux and stir the mixture for 1 hour.

Slowly add 36.3 g (251.8 mmol) of 2-(dimethylamino)ethyl chloride to the reactant mixture.

Continue refluxing and stirring for an additional 8 hours.

After cooling to room temperature, remove the acetone via decompression and

concentration.

Extract the residue with 300 ml of dichloromethane, dry with anhydrous magnesium sulfate,

and concentrate under reduced pressure to yield 4-[2-(dimethylamino)ethoxy]benzonitrile

(Yield: 97%).[14]

Step 2: Reduction of the Nitrile Intermediate

Dissolve 2 g (10.5 mmol) of the 4-[2-(dimethylamino)ethoxy]benzonitrile intermediate in 30

ml of ethanol.

Add 0.23 g (0.92 mmol) of copper(II) sulfate pentahydrate (from a 2 mol aqueous solution).
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Slowly add 1.74 g (45.94 mmol) of sodium borohydride.

Reflux and stir the mixture for 20 hours.

Cool the reactant to room temperature, extract with ethyl acetate, and dry with anhydrous

magnesium sulfate.

Obtain the final product, 4-[2-(Dimethylamino)ethoxy]benzylamine, by decompression and

concentration (Yield: 80%).[13]

4-Hydroxybenzonitrile
+ 2-(Dimethylamino)ethyl chloride

4-[2-(Dimethylamino)ethoxy]benzonitrile
(Intermediate)

 Etherification 
 (KOH, Acetone) 4-[2-(Dimethylamino)ethoxy]benzylamine

(Final Product)

 Reduction 
 (NaBH4, CuSO4) 

4-Fluorobenzylamine
+ 2-(Dimethylamino)ethanol

Reaction Mixture

 Add NaH at 0°C 

4-[2-(Dimethylamino)ethoxy]benzylamine
(Final Product)

 Heat at 130-140°C 
 for 5 hours 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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